Cas no 5989-54-8 ((-)-Limonene)

• Product Name: (-)-Limonene
• CAS No: 5989-54-8
• MF: C₁₀H₁₆
• MW: 136.234043121338
• MDL: MFCD00001558
• CID: 46313
• PubChem ID: 439250
• Update Time: 2025-06-13

(-)-Limonene Chemical and Physical Properties

Names and Identifiers

• (S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-1-ene
• Limonene
• (S)-p-mentha-1,8-diene
• (S)-(-)-Limonene
• (S)-(-)-4-Isopropenyl-1-methylcyclohexene~(-)-p-Mentha-1,8-diene
• (-)-Limonene
• (S)-(?)-Limonene
• LIMONENE, S-(-)-(AS)
• S-(-)-Limonene
• L-Limonene
• p-Mentha-1,8-diene, (S)-(-)-
• (-)-p-Mentha-1,8-diene
• (-)-Dipentene
• (S)-4-Isopropenyl-1-methylcyclohexene

• MDL： MFCD00001558
• Inchi： 1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,10H,1,5-7H2,2-3H3
• InChI Key： XMGQYMWWDOXHJM-UHFFFAOYSA-N
• SMILES： CC(C1CC=C(C)CC1)=C
• BRN： 2323991

Computed Properties

• Exact Mass: 136.12528
• Monoisotopic Mass: 136.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Liquid with lemon flavor
• Density: 0.844 g/mL at 25 °C(lit.)
• Melting Point: -104--84 ºC
• Boiling Point: 175-177 °C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.471(lit.)
• Water Partition Coefficient: Almost insoluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Flammable.
• PSA: 0
• LogP: 3.30890
• Solubility: Soluble in ethanol and most non-volatile oils, insoluble in water.
• Merck: 5493
• Vapor Pressure: <3 mmHg ( 14.4 °C)
  1 mmHg ( 20 °C)
• Specific Rotation: -99.5 º (c=neat)
• Optical Activity: [α]20/D −90 to -61°, neat (angular)

(-)-Limonene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H317-H410
• Warning Statement： P273-P280-P501
• Hazardous Material transportation number：UN 2052
• WGK Germany：2
• Hazard Category Code： 10-38-43-50/53
• Safety Instruction： 24-37-60-61
• FLUKA BRAND F CODES：8-10-23
• RTECS：OS8350000
• Hazardous Material Identification：
• Risk Phrases：R10;R38;R43;R50/53
• Safety Term：S24;S37;S60;S61
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：0.7-6.1%(V)
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on (-)-Limonene

Recent Advances in (-)-Limonene (CAS 5989-54-8) Research: Therapeutic Potential and Applications

(-)-Limonene (CAS 5989-54-8), a monoterpene found in citrus essential oils, has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its diverse therapeutic properties. Recent studies have explored its potential in drug development, cancer therapy, and antimicrobial applications. This research brief synthesizes the latest findings on (-)-Limonene, highlighting its mechanisms of action, efficacy, and emerging applications in biomedicine.

A 2023 study published in the Journal of Natural Products demonstrated (-)-Limonene's ability to modulate the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell proliferation and survival. The study revealed that (-)-Limonene induces apoptosis in colorectal cancer cells by inhibiting this pathway, suggesting its potential as an adjunctive therapy in oncology. These findings are supported by in vitro and in vivo models, which showed a dose-dependent reduction in tumor growth.

Further research has explored (-)-Limonene's role in antimicrobial applications. A 2024 paper in Antimicrobial Agents and Chemotherapy reported its synergistic effects with conventional antibiotics against multidrug-resistant Staphylococcus aureus. The study identified (-)-Limonene's ability to disrupt bacterial cell membranes, enhancing the permeability and efficacy of co-administered drugs. This discovery opens new avenues for combating antibiotic-resistant infections.

In addition to its anticancer and antimicrobial properties, (-)-Limonene has shown promise in neuroprotection. A recent preclinical study published in Neuropharmacology (2024) demonstrated its ability to reduce neuroinflammation and oxidative stress in models of Parkinson's disease. The compound's anti-inflammatory effects were attributed to its modulation of microglial activation and suppression of pro-inflammatory cytokines such as TNF-α and IL-6.

Despite these advancements, challenges remain in optimizing (-)-Limonene's bioavailability and delivery. Recent efforts have focused on nanotechnology-based formulations, such as liposomal encapsulation and polymeric nanoparticles, to enhance its stability and targeted delivery. A 2024 study in the International Journal of Pharmaceutics highlighted the success of (-)-Limonene-loaded nanoparticles in improving pharmacokinetic profiles and reducing systemic toxicity.

In conclusion, (-)-Limonene (CAS 5989-54-8) continues to emerge as a versatile compound with significant therapeutic potential. Its applications in cancer therapy, antimicrobial resistance, and neuroprotection underscore its value in modern medicine. Future research should focus on clinical translation, formulation optimization, and mechanistic studies to fully harness its benefits. This brief underscores the importance of ongoing investigation into (-)-Limonene's multifaceted roles in biomedicine.